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Compound Name: 1-cyclohexenylboronic Acid

Cat. No.: B1350886 Get Quote

An In-depth Technical Guide to 1-Cyclohexenylboronic Acid and Its Pinacol Ester

This technical guide provides a comprehensive overview of 1-cyclohexenylboronic acid and

its commonly used derivative, 1-cyclohexenylboronic acid pinacol ester. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis. This document covers their chemical structures, physical and chemical properties,

synthesis, and applications, with a focus on experimental protocols and reaction mechanisms.

Introduction to Boronic Acids
Boronic acids are a class of organoboron compounds with the general formula R-B(OH)₂. They

serve as versatile building blocks in organic chemistry, most notably in the palladium-catalyzed

Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds.

Boronic acids are Lewis acids and can form reversible covalent complexes with diols, a

property that is exploited in the formation of boronate esters (such as pinacol esters) which are

often more stable and easier to handle than the corresponding boronic acids.

1-Cyclohexenylboronic Acid (CAS: 89490-05-1)
1-Cyclohexenylboronic acid is an organoboron compound featuring a boronic acid functional

group attached to a cyclohexene ring. Its structure makes it a valuable reagent for introducing a

cyclohexenyl moiety into various organic molecules.
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Caption: Chemical structure of 1-Cyclohexenylboronic acid.

Physicochemical Properties
The key physical and chemical properties of 1-cyclohexenylboronic acid are summarized in

the table below.

Property Value Reference(s)

CAS Number 89490-05-1 [1][2][3][4]

Molecular Formula C₆H₁₁BO₂ [1]

Molecular Weight 125.96 g/mol [1]

Appearance
White to light yellow

powder/crystal
[1]

Physical State Solid [5]

Melting Point 139.6 - 140.3 °C [5]

Solubility
Soluble in polar organic

solvents
[1]

SMILES OB(O)C1=CCCCC1

InChI
1S/C6H11BO2/c8-7(9)6-4-2-1-

3-5-6/h4,8-9H,1-3,5H2

Safety Information
1-Cyclohexenylboronic acid should be handled with care in a laboratory setting. The table

below outlines its hazard classifications and recommended handling procedures.
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Safety Aspect Information Reference(s)

Hazard Statements

Causes skin irritation, serious

eye irritation, and may cause

respiratory irritation.

[5]

Precautionary

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

[5]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.[5] Store in a

freezer at -20°C under an inert

atmosphere.[3]

[3][5]

Incompatible
Strong oxidizing agents, strong

acids, strong bases.
[5]

First Aid

Eyes: Rinse immediately with

plenty of water for at least 15

minutes. Skin: Wash off

immediately with plenty of

water for at least 15 minutes.

Inhalation: Remove to fresh

air. Ingestion: Do NOT induce

vomiting. Seek medical

attention if symptoms persist.

[5]

1-Cyclohexenylboronic Acid Pinacol Ester (CAS:
141091-37-4)
The pinacol ester of 1-cyclohexenylboronic acid is a more commonly used and commercially

available derivative due to its enhanced stability and ease of handling compared to the free
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boronic acid.

Chemical Structure
Caption: Chemical structure of 1-Cyclohexenylboronic acid pinacol ester.

Physicochemical Properties
The key physical and chemical properties of 1-cyclohexenylboronic acid pinacol ester are

summarized in the table below.

Property Value Reference(s)

CAS Number 141091-37-4 [6]

Molecular Formula C₁₂H₂₁BO₂ [6]

Molecular Weight 208.10 g/mol [6]

Appearance Clear colorless to tan liquid [7]

Physical State Liquid [8]

Boiling Point 232.0 ± 33.0 °C (Predicted) [7]

Density 0.968 g/cm³ [7][8]

Flash Point 103.9 °C (219.0 °F)

Storage Temperature 2-8°C [7]

Sensitivity Moisture Sensitive [7]

SMILES
CC1(C)OB(OC1(C)C)C2=CCC

CC2

InChI

1S/C12H21BO2/c1-

11(2)12(3,4)15-13(14-11)10-8-

6-5-7-9-10/h8H,5-7,9H2,1-4H3

Safety Information
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The table below outlines the hazard classifications and recommended handling procedures for

1-cyclohexenylboronic acid pinacol ester.

Safety Aspect Information Reference(s)

Hazard Statements

Causes serious eye irritation.

May cause skin and respiratory

irritation.

[9]

**Precautionary

Wear protective gloves,

clothing, and eye/face

protection. Avoid breathing

vapors. Ensure adequate

ventilation.

[9]

Storage

Store at 2-8°C. Keep container

tightly closed in a dry and well-

ventilated place.

[7]

First Aid

Eyes: Rinse immediately with

plenty of water for at least 15

minutes and get medical

attention. Skin: Wash off

immediately with soap and

plenty of water. Inhalation:

Remove to fresh air. Ingestion:

Do NOT induce vomiting. Call

a physician or poison control

center immediately.

[9]

Synthesis and Experimental Protocols
Synthesis of 1-Cyclohexenylboronic Acid Pinacol Ester
A common method for the synthesis of 1-cyclohexenylboronic acid pinacol ester is the

palladium-catalyzed cross-coupling of 1-chlorocyclohexene with bis(pinacolato)diboron.
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Start

Combine 1-chlorocyclohexene,
bis(pinacolato)diboron,

potassium acetate, and solvent (e.g., toluene).

Add Palladium catalyst
(e.g., PdCl2) and ligand

(e.g., tricyclohexylphosphine).

Heat the mixture to reflux
(e.g., 110°C) for several hours.

Cool, filter, and wash the
organic layer.

Concentrate and purify the product,
 e.g., by distillation.

End Product:
1-Cyclohexenylboronic Acid Pinacol Ester

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-cyclohexenylboronic acid pinacol ester.

Experimental Protocol: Synthesis of 1-Cyclohexenylboronic Acid Pinacol Ester[10]
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To a 2 L four-necked flask equipped with a mechanical stirrer, thermometer, argon inlet, and

reflux condenser, add 1-chlorocyclohexene (148.09 g, 1.261 mol), bis(pinacolato)diboron

(336.44 g, 1.324 mol), potassium acetate (370.12 g, 3.783 mol), and toluene (1 L).

Add palladium(II) chloride (2.22 g, 0.0126 mol) and tricyclohexylphosphine (7.03 g, 0.0252

mol) to the mixture.

Heat the reaction mixture to 110°C and maintain at reflux for 12 hours. Monitor the reaction

progress by Gas Chromatography (GC).

After the reaction is complete, cool the mixture and filter it through a pad of diatomaceous

earth.

Wash the organic layer twice with 400 mL of water.

Dry the organic layer with anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to remove the

toluene.

The resulting crude product can be further purified by vacuum distillation to yield 1-
cyclohexenylboronic acid pinacol ester.

Application in Suzuki-Miyaura Cross-Coupling
1-Cyclohexenylboronic acid and its pinacol ester are primarily used in Suzuki-Miyaura cross-

coupling reactions to form a C-C bond between the cyclohexenyl group and an aryl or vinyl

halide/triflate.
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Suzuki-Miyaura Catalytic Cycle

Boronate Activation

Pd(0)L_n

R-Pd(II)L_n-X

 Oxidative
 Addition

Oxidative AdditionR-X

R-Pd(II)L_n-R'

 Transmetalation

Transmetalation

[R'-B(OR)3]^-

Base R'-B(OR)2

 Reductive
 Elimination

R-R'

Reductive Elimination

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling[11][12][13]

In a Schlenk flask, combine the aryl halide (1.0 mmol), 1-cyclohexenylboronic acid pinacol

ester (1.2 mmol), and a base such as K₂CO₃ or Cs₂CO₃ (2.0 mmol).

Add a palladium catalyst, for example, Pd(PPh₃)₄ (0.03 mmol, 3 mol%) or a combination of

Pd(OAc)₂ (0.02 mmol, 2 mol%) and a phosphine ligand like SPhos or XPhos (0.04 mmol, 4

mol%).

Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle

three times.
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Add a degassed solvent system, such as a mixture of toluene and water or dioxane and

water, via syringe.

Heat the reaction mixture with stirring at a temperature typically ranging from 80°C to 110°C.

Monitor the reaction by TLC or GC-MS.

Upon completion, cool the reaction to room temperature and dilute with an organic solvent

like ethyl acetate.

Wash the organic phase sequentially with water and brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Spectroscopic Data
While specific spectra for 1-cyclohexenylboronic acid are not readily available in all

databases, representative data for similar alkenylboronic acid pinacol esters can provide

insight into the expected chemical shifts and spectral features.[14]

¹H NMR: The vinyl proton on the cyclohexene ring is expected to appear as a singlet or a

multiplet in the range of 5.5-7.0 ppm. The protons of the cyclohexene ring will show complex

multiplets between 1.5 and 2.5 ppm. For the pinacol ester, a characteristic sharp singlet for

the 12 methyl protons of the pinacol group will be observed around 1.2-1.3 ppm.

¹³C NMR: The carbon atom attached to the boron will resonate at a downfield chemical shift.

The olefinic carbons will appear in the range of 120-150 ppm. For the pinacol ester, the

quaternary carbons of the pinacol group will be around 83-84 ppm, and the methyl carbons

will be around 24-25 ppm.

¹¹B NMR: The ¹¹B NMR spectrum is characteristic for boronic acids and esters, with a broad

singlet typically appearing between +20 and +35 ppm relative to BF₃·OEt₂.

This guide provides foundational technical information for the use of 1-cyclohexenylboronic
acid and its pinacol ester in research and development. For specific applications, further
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optimization of reaction conditions may be necessary. Always consult the relevant Safety Data

Sheet (SDS) before handling these chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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